Cas no 2402828-53-7 (3,3-Difluoro-2-methyl-2-phenylpropanoic acid)

• Product Name: 3,3-Difluoro-2-methyl-2-phenylpropanoic acid
• CAS No: 2402828-53-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6228334
• PubChem ID: 144715454
• Update Time: 2025-06-08

3,3-Difluoro-2-methyl-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2402828-53-7
• 3,3-Difluoro-2-methyl-2-phenylpropanoic acid
• EN300-7470732

• Inchi： 1S/C10H10F2O2/c1-10(8(11)12,9(13)14)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,13,14)
• InChI Key： MNHLHEXBYAKQMK-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-Difluoro-2-methyl-2-phenylpropanoic acid

Professional Introduction to 3,3-Difluoro-2-methyl-2-phenylpropanoic Acid (CAS No. 2402828-53-7)

3,3-Difluoro-2-methyl-2-phenylpropanoic acid, with the CAS number 2402828-53-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 3,3-Difluoro-2-methyl-2-phenylpropanoic acid consists of a phenyl group attached to a propyl chain, with fluoro substituents at the third carbon position. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their potential advantages over non-fluorinated analogs. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects. The unique electronic environment created by fluorine substitution can also influence the binding affinity of drug candidates to biological targets.

One of the most compelling aspects of 3,3-Difluoro-2-methyl-2-phenylpropanoic acid is its utility in the synthesis of biologically active molecules. Researchers have leveraged this compound as a key building block in the development of novel antibiotics, anti-inflammatory agents, and even potential anticancer drugs. Its structural versatility allows for further functionalization, enabling chemists to tailor its properties for specific applications.

The pharmaceutical industry has shown particular interest in fluorinated carboxylic acids due to their role as intermediates in drug synthesis. For instance, derivatives of 3,3-Difluoro-2-methyl-2-phenylpropanoic acid have been explored as precursors for protease inhibitors and kinase inhibitors, which are crucial in treating chronic diseases such as cancer and hepatitis. The fluoro-substituted moiety helps stabilize these molecules against enzymatic degradation, thereby extending their half-life in vivo.

Advances in computational chemistry have further enhanced the understanding of how 3,3-Difluoro-2-methyl-2-phenylpropanoic acid interacts with biological systems. Molecular modeling studies have revealed insights into its binding mechanisms with target proteins, providing a foundation for rational drug design. These simulations have been instrumental in predicting the compound's behavior in different environments, allowing researchers to optimize its pharmacological profile.

The synthesis of 3,3-Difluoro-2-methyl-2-phenylpropanoic acid presents both challenges and opportunities for synthetic chemists. While traditional synthetic routes may require multiple steps and harsh conditions, recent innovations have led to more efficient methodologies. For example, catalytic fluorination techniques have enabled the introduction of fluoro groups with greater precision and fewer byproducts. Such advancements are crucial for scaling up production while maintaining high purity standards.

In addition to its pharmaceutical applications, 3,3-Difluoro-2-methyl-2-phenylpropanoic acid has found utility in materials science. Fluorinated compounds are known for their thermal stability and resistance to chemical degradation, making them ideal for use in high-performance polymers and coatings. Researchers are exploring its potential as a monomer or additive to enhance the properties of advanced materials used in electronics and aerospace industries.

The environmental impact of fluorinated compounds is also a topic of ongoing research. While these molecules offer numerous benefits in terms of performance and reactivity, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint without compromising efficiency.

Economic considerations play a significant role in the adoption of 3,3-Difluoro-2-methyl-2-phenylpropanoic acid in industrial applications. The cost of fluorination processes can be substantial, but economies of scale and process optimization have helped mitigate these expenses. As demand for fluorinated products grows, investments in more cost-effective technologies are expected to accelerate innovation across multiple sectors.

The future prospects for 3,3-Difluoro-2-methyl-2-phenylpropanoic acid appear promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into commercial products that meet societal needs. By fostering innovation and addressing challenges head-on, stakeholders can ensure that this compound remains at the forefront of scientific advancement.